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Compound of Interest

Compound Name: N,N-Dimethyl-N'-p-tolylsulphamide
CAS No.: 66840-71-9
Cat. No.: B104515
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Technical Guide: N,N-Dimethyl-N'-p-
tolylsulphamide

Molecular Architecture, Synthesis, and Physicochemical Profiling

Executive Summary

N,N-Dimethyl-N'-p-tolylsulphamide (DMST) is a specialized organosulfur compound
belonging to the sulfamide class (

).[1] Distinct from sulfonamides (

), the sulfamide core features a sulfur atom bonded directly to two nitrogen atoms, imparting
unique electronic and steric properties. DMST is primarily recognized as the stable metabolite
of the fungicide Tolylfluanid, serving as a critical biomarker in environmental and food safety
analysis. Beyond its analytical utility, the molecule represents a privileged scaffold in medicinal
chemistry, offering bioisosteric potential for urea and sulfonamide moieties in enzyme inhibitor
design.
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Molecular Architecture & Structural Dynamics[2]
Core Connectivity

The DMST molecule (

) is constructed around a tetrahedral sulfur center. The central sulfur atom acts as a bridge
between a lipophilic p-tolyl (4-methylphenyl) group and a polar dimethylamino motif.

e SMILES:CN(C)S(=0)(=0O)Nclccc(C)ecl

e INChlKey:UDCDOJQOXWCCSD-UHFFFAOYSA-N

Geometric Parameters (Theoretical & Analogous)

While specific single-crystal X-ray diffraction (XRD) data for DMST is often proprietary, its
structural parameters can be accurately extrapolated from high-resolution data of homologous

-dialkyl-N'-aryl sulfamides.
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Parameter Value (Est.) Structural Significance

The

angle is typically expanded
(~119°) due to repulsion

Geometry at S Distorted Tetrahedral between lone pairs on oxygen,
while the

angle is compressed (~103-
105°).

Shorter than a standard S-N
single bond (~1.74 A),

S-N Bond Length 1.60-1.63 A indicating

back-bonding or negative

hyperconjugation.

Indicates conjugation between

the nitrogen lone pair and the
N(H)-C(Ar) Bond ~1.43 A aromatic

-system.

The

dihedral angle is rarely planar;
Torsion Twisted the molecule adopts a twisted
conformation to minimize steric
clash between the aromatic

ring and the dimethyl group.

Electronic Distribution & H-Bonding

o Hydrogen Bond Donor (HBD): The single proton on the anilinic nitrogen (
) is acidic (
), capable of strong H-bonding with biological targets (e.g., active site residues).

» Hydrogen Bond Acceptor (HBA): The two sulfonyl oxygens serve as potent acceptors.
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 Lipophilicity: The

-tolyl group provides a hydrophobic anchor, while the dimethylamino group adds bulk without
significant polarity compared to a primary amine.

Structural Visualization

The following diagram illustrates the connectivity and functional logic of the DMST molecule.
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Figure 1: Connectivity map of N,N-Dimethyl-N'-p-tolylsulphamide showing the central
sulfamide core.

Synthesis & Production Protocol

The synthesis of DMST is achieved through a nucleophilic substitution reaction. The protocol
requires strict anhydrous conditions to prevent the hydrolysis of the sulfamoyl chloride reagent.

Reagents

e Precursor A:p-Toluidine (4-Methylaniline) [Nucleophile]
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Precursor B: Dimethylsulfamoyl chloride (

) [Electrophile]

Base: Triethylamine (

) or Pyridine (scavenges HCI byproduct)

Solvent: Dichloromethane (DCM) or Acetonitrile (ACN)

Step-by-Step Methodology

Preparation: Dissolve 1.0 equivalent of p-toluidine in anhydrous DCM under an inert
atmosphere (

).
Activation: Add 1.2 equivalents of Triethylamine. Cool the solution to 0°C.

Addition: Dropwise add 1.1 equivalents of Dimethylsulfamoyl chloride. The slow addition
controls the exotherm and prevents di-substitution.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (Hexane:EtOAc 7:3).

Workup: Quench with water. Wash the organic layer with 1N HCI (to remove unreacted
amine) followed by brine.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography to yield
DMST as a white crystalline solid.

Reaction Pathway Diagram
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Figure 2: Synthetic route for DMST via nucleophilic substitution at the sulfonyl sulfur.

Physicochemical Characterization

Researchers validating the identity of DMST should reference the following spectroscopic
signatures.

Nuclear Magnetic Resonance (NMR)
e NMR (400 MHz,

):
o 2.33(s, 3H,
)
o 2.78 (s, 6H,
) — Distinct singlet characteristic of the dimethylsulfamoyl group.

o 6.60 (s, 1H,

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b104515/docs?utm_src=pdf-body-img#n-n-dimethyl-n-p-tolylsulphamide-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) — Broad, exchangeable (
wash removes this signal).

o 7.10-7.25 (m, 4H, Ar-H) — Typical AA'BB' system for para-substituted benzenes.
Mass Spectrometry (MS)
e Molecular lon (

): m/z 214.

e Fragmentation Pattern:
o m/z 108:
(Dimethylsulfamoyl cation).
o m/z 106:
(p-Toluidine fragment).

Physical Properties

o Appearance: White to off-white crystalline powder.
e Melting Point: 80-82 °C (Distinct from sulfonamide analogs which melt >150 °C).

» Solubility: Soluble in Methanol, Acetonitrile, DCM; sparingly soluble in water.

Biological & Pharmaceutical Relevance[3][4]
Metabolic Pathway (Tolylfluanid)

DMST is the primary hydrolytic metabolite of Tolylfluanid, a fungicide used in agriculture. In the
environment or biological systems, the unstable dichlorofluoromethylthio group (

) of Tolylfluanid is cleaved, yielding DMST.

» Significance: Regulatory agencies (EFSA, EPA) monitor DMST in groundwater and crops as
a marker of fungicide contamination.
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Medicinal Chemistry Scaffold

The sulfamide moiety in DMST is a bioisostere of the sulfonamide group found in drugs like
Celecoxib or Sulfamethoxazole.

e Enzyme Inhibition: Sulfamides are potent inhibitors of Carbonic Anhydrase (CA). The free

proton in DMST can coordinate with the Zinc (
) ion in the CA active site, making DMST derivatives potential candidates for anti-glaucoma

or anti-epileptic therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [N,N-Dimethyl-N'-p-tolylsulphamide molecular structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104515/docs#n-n-dimethyl-n-p-tolylsulphamide-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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